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Compound of Interest

Compound Name: Fen1-IN-3

Cat. No.: B15605121 Get Quote

Disclaimer: This document provides crucial safety and logistical information for handling Fen1-
IN-3. As a specific Safety Data Sheet (SDS) for Fen1-IN-3 is not publicly available, these

guidelines are formulated based on best practices for handling potent, selective small-molecule

inhibitors in a research environment. Researchers must consult their institution's Environmental

Health and Safety (EHS) department for specific protocols and requirements. This guide is

intended for researchers, scientists, and drug development professionals to ensure the safe

handling, use, and disposal of Fen1-IN-3.

Fen1-IN-3 is an inhibitor of human flap endonuclease-1 (hFEN1), an enzyme critical for DNA

replication and repair.[1] Inhibition of FEN1 can selectively impair the proliferation of cancer

cells and may sensitize them to other chemotherapeutic agents.[1] Due to its potent biological

activity, adherence to strict safety protocols is essential to minimize exposure risk and maintain

a safe laboratory environment.

Quantitative Data Summary
The following table summarizes the key quantitative data for Fen1-IN-3.
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Property Value

Molecular Formula C15H12N2O4

Molecular Weight 284.27 g/mol

CAS Number 2109805-87-8

Appearance Solid (Light yellow to yellow)

EC50 6.8 μM (for stabilizing hFEN1)

Storage (Powder) -20°C for 3 years; 4°C for 2 years

Storage (Solvent) -80°C for 2 years; -20°C for 1 year

Data sourced from MedchemExpress.[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling Fen1-IN-3 to prevent skin and eye contact,

inhalation, and ingestion. The following PPE is required:
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PPE Category Item Specifications and Use

Eye Protection Safety Goggles

Must provide a complete seal

around the eyes and be worn

at all times in the laboratory

where the compound is

handled.[2]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Double gloving

is advised when handling the

pure compound or

concentrated solutions.[2]

Body Protection Laboratory Coat

A buttoned, full-length lab coat

must be worn to protect skin

and clothing.[2]

Respiratory Protection Fume Hood

All handling of the solid

compound and preparation of

solutions must be conducted in

a certified chemical fume hood

to prevent inhalation of dust or

aerosols.[3]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Fen1-IN-3 is crucial to minimize exposure risk.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Log the compound in your chemical inventory.

Store the compound according to the supplier's recommendations: as a powder at -20°C for

long-term storage or 4°C for shorter periods.[1]
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If preparing a stock solution, store it at -80°C or -20°C.[1] Aliquot solutions to avoid repeated

freeze-thaw cycles.[1]

2. Preparation of Stock Solutions:

Perform all weighing and initial dilutions inside a certified chemical fume hood.[2]

Use a calibrated analytical balance to weigh the solid compound.

Slowly add the appropriate solvent (e.g., DMSO) to the solid to avoid splashing.[2] Fen1-IN-3
is soluble in DMSO up to 250 mg/mL.[1]

Ensure the container is securely capped and vortex or sonicate within the fume hood to

ensure complete dissolution.[2]

3. Experimental Use:

When transferring solutions, use appropriate pipettes and techniques to prevent spills and

the generation of aerosols.[2]

Keep all containers with Fen1-IN-3 clearly labeled and sealed when not in use.

Work in a well-ventilated area. For procedures with a higher risk of aerosolization, continue

to work within a fume hood.[2]

Disposal Plan
All waste contaminated with Fen1-IN-3 must be treated as hazardous waste.

Solid Waste:

Includes contaminated gloves, bench paper, and empty vials.

Collect in a dedicated, clearly labeled hazardous waste container lined with a heavy-duty

plastic bag.

Liquid Waste:
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Includes unused solutions and contaminated solvents.

Collect in a sealed, leak-proof, and clearly labeled hazardous waste container. Do not mix

with other chemical waste streams unless permitted by your institution's EHS.

Sharps Waste:

Includes contaminated needles, syringes, and pipette tips.

Dispose of immediately in a designated, puncture-resistant sharps container labeled as

hazardous waste.[3]

Decontamination:

Decontaminate any surfaces or equipment that come into contact with Fen1-IN-3.

Use a suitable solvent (e.g., 70% ethanol) to wipe down the area, and dispose of the

cleaning materials as hazardous waste.[2]

Final Disposal:

All hazardous waste containers must be sealed and stored in a designated satellite

accumulation area.

Arrange for pickup and disposal by your institution's EHS department.

Visualizations
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Workflow for Safe Handling and Disposal of Fen1-IN-3
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Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of Fen1-IN-3.
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Role of FEN1 in DNA Replication (Lagging Strand Synthesis)

Okazaki Fragment Maturation

DNA Polymerase δ displaces RNA/DNA flap

FEN1 recognizes 5' flap structure

FEN1 cleaves the flap Fen1-IN-3

inhibits

DNA Ligase I seals the nick
Inhibition leads to

- Stalled Replication Forks
- DNA Damage Accumulation

Click to download full resolution via product page

Caption: Simplified diagram of FEN1's role and its inhibition by Fen1-IN-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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